Cas no 2679817-96-8 ((2R)-3-(4-azido-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2R)-3-(4-azido-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2679817-96-8
• MF: C₂₄H₁₉FN₄O₄
• MW: 446.430468797684
• CID: 5618895
• PubChem ID: 165922698
• Update Time: 2025-08-02

(2R)-3-(4-azido-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304382
• (2R)-3-(4-azido-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2679817-96-8
• (2R)-3-(4-azido-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C24H19FN4O4/c25-21-12-15(28-29-26)10-9-14(21)11-22(23(30)31)27-24(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20,22H,11,13H2,(H,27,32)(H,30,31)/t22-/m1/s1
• InChI Key： TZVBHAFUUAYUCO-JOCHJYFZSA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N=[N+]=[N-]

Computed Properties

• Exact Mass: 446.13903326g/mol
• Monoisotopic Mass: 446.13903326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 90Ų

Additional information on (2R)-3-(4-azido-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

(2R)-3-(4-Azido-2-Fluorophenyl)-2-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Propanoic Acid: A Comprehensive Overview

The compound (2R)-3-(4-azido-2-fluorophenyl)-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid (CAS No: 2679817-96-8) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and drug delivery systems. This compound is characterized by its complex structure, which includes a fluorinated aromatic ring, an azide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile building block for synthesizing bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, the azide group in the molecule has been exploited in click chemistry reactions, enabling the construction of stable and bioactive compounds with high precision. Additionally, the Fmoc group serves as an excellent protecting group for amino acids during peptide synthesis, ensuring high yields and purity in the final product.

The synthesis of (2R)-3-(4-azido-2-fluorophenyl)-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of the azide group via nucleophilic aromatic substitution and the subsequent protection of the amino group using Fmoc reagents. The stereochemistry at the second carbon atom (R configuration) is critical for the biological activity of the compound, as it influences molecular recognition and binding affinity.

One of the most promising applications of this compound is in the field of targeted drug delivery. Researchers have demonstrated that derivatives of this molecule can be used to create peptide-based drug carriers that selectively deliver therapeutic agents to specific tissues or cells. For example, studies have shown that Fmoc-modified peptides can enhance the stability and bioavailability of drugs while minimizing off-target effects.

In addition to its role in drug delivery, (2R)-3-(4-azido-2-fluorophenyl)-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid has also been explored for its potential in materials science. The azide group enables the formation of robust polymer networks through click chemistry, which can be used in applications ranging from tissue engineering to electronic devices.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Molecular modeling studies have revealed that the fluorinated aromatic ring contributes significantly to the molecule's lipophilicity, which is essential for its interaction with biological membranes. Furthermore, density functional theory (DFT) calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity and stability under various conditions.

In conclusion, (2R)-3-(4-azido-2-fluorophenyl)-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid (CAS No: 2679817-96-) is a versatile and valuable compound with wide-ranging applications in medicinal chemistry, drug delivery systems, and materials science. Its unique structure and functional groups make it an ideal candidate for developing innovative solutions to complex scientific challenges.